Cas no 1158771-09-5 (2-(5-Amino-2-methyl-benzoimidazol-1-yl)-ethanoldihydrochloride)

• Product Name: 2-(5-Amino-2-methyl-benzoimidazol-1-yl)-ethanoldihydrochloride
• CAS No: 1158771-09-5
• MF: C₁₀H₁₅Cl₂N₃O
• MW: 264.151600122452
• CID: 3046972
• PubChem ID: 17385574
• Update Time: 2025-10-31

2-(5-Amino-2-methyl-benzoimidazol-1-yl)-ethanoldihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-Amino-2-methyl-benzoimidazol-1-yl)-ethanoldihydrochloride
• 2-(5-amino-2-methylbenzimidazol-1-yl)ethanol;dihydrochloride
• 2-(5-amino-2-methyl-1H-1,3-benzodiazol-1-yl)ethan-1-ol dihydrochloride
• 2-(5-Amino-2-methyl-benzoimidazol-1-yl)-ethanol dihydrochloride
• 1158771-09-5
• AKOS015845265
• 2-(5-amino-2-methyl-1,3-benzodiazol-1-yl)ethanol dihydrochloride
• 2-(5-Amino-2-methyl-1H-benzo[d]imidazol-1-yl)ethanol dihydrochloride

• MDL： MFCD01596248
• Inchi： 1S/C10H13N3O.2ClH/c1-7-12-9-6-8(11)2-3-10(9)13(7)4-5-14;;/h2-3,6,14H,4-5,11H2,1H3;2*1H
• InChI Key： AALPPQSRSOXVLR-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCCN1C(C)=NC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 263.0592175g/mol
• Monoisotopic Mass: 263.0592175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(5-Amino-2-methyl-benzoimidazol-1-yl)-ethanoldihydrochloride

Exploring the Potential of 2-(5-Amino-2-Methyl-Benzoimidazol-1-Yl)-Ethanoldihydrochloride

The compound with CAS No. 1158771-09-5, commonly referred to as 2-(5-Amino-2-methyl-benzoimidazol-1-yl)-ethanoldihydrochloride, has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of benzoimidazole, a heterocyclic aromatic structure that has been extensively studied for its diverse applications in drug discovery and material science. The presence of the dihydrochloride salt form suggests that this compound may have specific solubility and stability characteristics, making it suitable for various chemical and biological assays.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the efficiency of production but also ensure high purity, which is critical for downstream applications. The benzoimidazole core of this molecule is known for its ability to act as a scaffold for various functional groups, thereby facilitating the exploration of its potential in medicinal chemistry.

One of the most promising aspects of 2-(5-Amino-2-methyl-benzoimidazol-1-yl)-ethanoldihydrochloride lies in its pharmacological properties. Studies have demonstrated that this compound exhibits antioxidant activity, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, preliminary research suggests that this compound may possess anticancer properties, particularly through its ability to inhibit specific enzymes or pathways involved in tumor progression.

The dihydrochloride form of this compound also plays a crucial role in its bioavailability and pharmacokinetics. The presence of hydrochloric acid not only stabilizes the molecule but also enhances its solubility in aqueous solutions, making it more amenable for formulation into pharmaceutical products. This characteristic is particularly advantageous in drug delivery systems, where solubility is a critical factor influencing therapeutic efficacy.

Moreover, the benzoimidazole moiety within this compound has been shown to exhibit antimicrobial activity, potentially targeting a wide range of pathogens including bacteria, fungi, and viruses. This dual functionality—combining antioxidant and antimicrobial properties—positions this compound as a versatile candidate for developing novel therapeutic agents.

In terms of structural analysis, the 5-amino substituent on the benzoimidazole ring introduces additional functional groups that can participate in hydrogen bonding and other non-covalent interactions. These interactions are pivotal in determining the compound's binding affinity to biological targets such as proteins and nucleic acids. Furthermore, the methyl group at position 2 contributes to the molecule's hydrophobicity, which may influence its partition coefficient and overall pharmacokinetic profile.

Recent studies have also explored the potential of this compound in imaging technologies. The unique electronic properties of the benzoimidazole ring enable it to act as a fluorescent probe, which could be utilized in real-time monitoring of cellular processes or diagnostics. This application underscores the versatility of this compound across multiple disciplines within the chemical sciences.

From an environmental standpoint, understanding the degradation pathways and ecotoxicological effects of 2-(5-Amino-2-methyl-benzoimidazol-1-yl)-ethanoldihydrochloride is essential for ensuring sustainable practices in its synthesis and application. Researchers are actively investigating biodegradation mechanisms to minimize any adverse impacts on ecosystems while maximizing its benefits.

In conclusion, 2-(5-Amino-2-methyl-benzoimidazol-1-yl)-ethanoldihydrochloride represents a compelling candidate for advancing both chemical research and therapeutic development. Its unique structural features, coupled with promising pharmacological profiles, make it a subject of continued interest across academic and industrial sectors. As ongoing studies unravel more about its potential applications, this compound is poised to make significant contributions to various fields ranging from medicine to materials science.